N-(2-methylphenyl)naphthalen-1-amine

• CAS No.: 103194-84-9
• Molecular Formula: C17H15N
• Molecular Weight: 233.31 g/mol
• IUPAC Name: N-(2-methylphenyl)naphthalen-1-amine
• InChI: InChI=1S/C17H15N/c1-13-7-2-5-11-16(13)18-17-12-6-9-14-8-3-4-10-15(14)17/h2-12,18H,1H3
• InChI Key: JHYLYMGVNAQPKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC2=CC=CC3=CC=CC=C32

Description

N-(2-methylphenyl)naphthalen-1-amine is a useful research compound. Its molecular formula is C17H15N and its molecular weight is 233.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-aminonaphthalene (7.15 g, 50 mmol), 1-bromo-2-methylbenzene (8.5 g, 50 mmol), Pd(dppf)Cl2 (1.0 g, 1.36 mmol), sodium tert-butoxide (9.6 g, 0.1 mol) in toluene (120 mL) was degassed and heated at about 100° C. overnight. The resulting mixture was worked up with ethyl acetate/brine, dried over Na2SO4, loaded on silica gel and purified by flash column using eluents of hexanes to hexanes/dichloromethane 9:1. After removal of solvents, an oil (Compound 20) was obtained, 10.2 g in 91.5% yield.